Cas no 2228125-26-4 (2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid
• CAS No: 2228125-26-4
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6547451
• PubChem ID: 165702110
• Update Time: 2025-06-10

2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid
• EN300-1803968
• 2228125-26-4
• 2-amino-2-[1-(pentan-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H19NO2/c1-3-7(4-2)10(5-6-10)8(11)9(12)13/h7-8H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key： PNXJUGVXALDYEO-UHFFFAOYSA-N
• SMILES： OC(C(C1(C(CC)CC)CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid

Research Brief on 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid (CAS: 2228125-26-4): Recent Advances and Applications

The compound 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid (CAS: 2228125-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropyl derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including as a modulator of enzymatic activity and a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid exhibits selective binding affinity to cyclooxygenase-2 (COX-2), a target implicated in chronic inflammation and pain. The study highlighted its improved selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's utility in central nervous system (CNS) disorders. A preclinical study conducted by researchers at the University of Cambridge revealed that 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid can cross the blood-brain barrier and modulate glutamate receptor activity, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study, published in Neuropharmacology, reported significant neuroprotective effects in animal models, though further clinical validation is required.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid. A 2024 paper in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity, addressing previous challenges in large-scale manufacturing. This development is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetics and long-term safety profile. Ongoing research aims to address these gaps, with several patents filed in 2024 for derivative compounds designed to enhance bioavailability and reduce potential toxicity. The versatility of 2-amino-2-1-(pentan-3-yl)cyclopropylacetic acid as a pharmacophore continues to inspire innovation across multiple therapeutic areas, positioning it as a molecule of high interest in the coming years.